Cas no 1319152-08-3 (ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1319152-08-3
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5398932
• Update Time: 2025-10-25

ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• HQOMXCHTNMMVQG-UHFFFAOYSA-N
• ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C15H19N3O4S/c1-5-22-15(19)13-11(4)16-17-14(13)23(20,21)18-12-7-6-9(2)10(3)8-12/h6-8,18H,5H2,1-4H3,(H,16,17)
• InChI Key： HQOMXCHTNMMVQG-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(S(NC2=CC=C(C)C(C)=C2)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 5-[(3,4-Dimethylphenyl)Sulfamoyl]-3-Methyl-1H-Pyrazole-4-Carboxylate (CAS: 1319152-08-3)

Ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate (CAS: 1319152-08-3) is a sulfonamide-based pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound is part of a broader class of sulfonamides, which are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting specific enzymes or pathways involved in disease progression.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate on carbonic anhydrase isoforms, a family of enzymes implicated in conditions such as glaucoma, epilepsy, and cancer. The study employed molecular docking and kinetic assays to demonstrate that this compound exhibits selective inhibition against CA IX and CA XII, isoforms overexpressed in hypoxic tumor environments. These findings suggest its potential as a lead compound for developing targeted anticancer therapies.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The research team synthesized a series of analogs and evaluated their ability to suppress pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cells. Ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate showed significant activity, with an IC50 value of 1.2 μM for TNF-α inhibition, outperforming several reference compounds. The study attributed this effect to the compound's unique sulfamoyl moiety, which may modulate NF-κB signaling.

From a synthetic chemistry perspective, a 2022 ACS Omega paper detailed an optimized route for the large-scale production of this compound. The authors highlighted a one-pot, three-step synthesis with an overall yield of 78%, employing eco-friendly solvents and catalysts. This advancement addresses previous scalability challenges and could facilitate further preclinical evaluations.

Despite these promising results, gaps remain in understanding the compound's pharmacokinetic profile and off-target effects. A 2023 review in Expert Opinion on Drug Discovery noted that while in vitro data are robust, in vivo studies are limited. Future research directions may include structural optimization to improve bioavailability and investigations into combination therapies with existing chemotherapeutic or anti-inflammatory agents.

In summary, ethyl 5-[(3,4-dimethylphenyl)sulfamoyl]-3-methyl-1H-pyrazole-4-carboxylate represents a versatile scaffold with dual therapeutic potential in oncology and inflammation. Its selective enzyme inhibition and scalable synthesis make it a compelling candidate for further development. However, translational studies will be critical to validate its clinical applicability.